(1H-benzo[d][1,2,3]triazol-5-yl)methanol

• IUPAC Name: 2H-benzotriazol-5-ylmethanol
• InChI: InChI=1S/C7H7N3O/c11-4-5-1-2-6-7(3-5)9-10-8-6/h1-3,11H,4H2,(H,8,9,10)
• InChI Key: UWJOSAIHEQFOID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNN=C2C=C1CO
• Molecular Formula: C7H7N3O
• DSSTOX Substance ID: DTXSID90423401
• Molecular Weight: 149.15 g/mol
• CAS RN: 106429-67-8

Description

Synthesis Analysis

A catalyst based on tris(triazolyl)methanol-Cu(I) structure has been shown to be highly effective for Huisgen 1,3-dipolar cycloadditions, a key reaction in the synthesis of triazole compounds (Ozcubukcu et al., 2009).

Molecular Structure Analysis

The molecular structure of related triazolyl compounds has been determined using methods like X-ray diffraction, FT-IR spectroscopy, and various computational techniques. For example, studies on similar structures have employed Hartree-Fock (HF) and Density Functional Theory (DFT) methods for structural analysis (Gumus et al., 2018).

Chemical Reactions and Properties

Triazole compounds often exhibit interesting chemical reactions due to their unique structure. For instance, the reactivity of triazole rings can be influenced by substituents, leading to varied chemical behavior.

Physical Properties Analysis

The solubility and other physical properties of related triazolyl compounds in different solvents have been investigated. For instance, the solubility of (1-benzyl-1H-1,2,3-triazole-4-yl)methanol in various alcohols and water was studied, showing trends in solvent efficacy (Liang et al., 2016).

Scientific Research Applications

• Catalysis in Huisgen 1,3-dipolar Cycloadditions : A variant of this compound, tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol, has been identified as a highly active catalyst for Huisgen 1,3-dipolar cycloadditions, offering benefits such as low catalyst loadings, short reaction times, and compatibility with free amino groups (Ozcubukcu et al., 2009).

• Ligand Efficiency in CuAAC Reactions : The same derivative is also an efficient ligand for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions and can be immobilized onto resins for reuse, providing a recyclable catalyst with short reaction times (Ozkal et al., 2012).

• Corrosion Inhibition : (1-benzyl-1H-1,2,3-triazol-4-yl) methanol has been shown to inhibit mild steel corrosion in hydrochloric acid solutions, demonstrating a mixed type inhibitor character (Elazhary et al., 2019).

• Facilitation in Organic Synthesis : The reaction of 1H-benzo[d][1,2,3]triazol-1-yloxy with alcohols leads to the formation of 1-alkoxy-1H-benzotriazoles and 7-azabenzotriazoles, showcasing its utility in synthesizing these compounds (Lakshman et al., 2014).

• Synthesis of Benzoxazoles : A protocol has been developed for synthesizing diverse benzoxazoles using a related compound, (1H-benzo[d][1,2,3]triazol-1-yl)(2-methoxyphenyl)methanone, as a ligand in copper-catalyzed O-arylation (Singh et al., 2017).

• Antimicrobial and Antifungal Applications : Various derivatives of 1H-benzo[d][1,2,3]triazole have shown good antimicrobial activities, comparable to known antibiotics such as streptomycin and fusidic acid (Ali et al., 2014).

• Pharmacological Activities : Novel triazole derivatives synthesized from this compound have demonstrated anti-nociceptive and anti-inflammatory properties (Rajasekaran & Rajagopal, 2009).

• Solubility Studies : The solubility of (1-benzyl-1H-1,2,3-triazole-4-yl)methanol in various solvents has been studied and modeled, providing valuable data for its practical applications in solution chemistry (Liang et al., 2016).

• Inhibitory Effects on Steel Corrosion : Other triazole derivatives, including 1H-1,2,3-triazole and benzotriazole, have shown to be effective corrosion inhibitors for iron in acidic media (Babić-Samardžija & Hackerman, 2005).

Future Directions

While specific future directions for “(1H-benzo[d][1,2,3]triazol-5-yl)methanol” were not found in the search results, benzotriazole derivatives have been found to exhibit a wide range of biological activities. This suggests potential future research directions in exploring the biological activities and potential applications of “(1H-benzo[d][1,2,3]triazol-5-yl)methanol” and related compounds.